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Compound of Interest

Compound Name: Terbium(lll) nitrate hexahydrate

Cat. No.: B086333

Terbium(lll) Nitrate Hexahydrate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular formula and molecular
weight of Terbium(lll) nitrate hexahydrate, a compound of significant interest in various
scientific and biomedical research fields.

Core Molecular Data

The fundamental properties of Terbium(lll) nitrate hexahydrate are summarized in the table
below.

Parameter Value
Molecular Formula Th(NO3)3-6H20[1][2][3][4]
Molecular Weight 453.03 g/mol [1][2]

Determination of Molecular Weight: A
Methodological Breakdown
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Terbium(lll) nitrate hexahydrate is detailed below, based on the
established atomic weights of Terbium (Tb), Nitrogen (N), Oxygen (O), and Hydrogen (H).

Experimental Protocol for Atomic Weight Determination

The atomic weights used in this calculation are the standard atomic weights as provided by the
International Union of Pure and Applied Chemistry (IUPAC). These values are determined
through a rigorous evaluation of experimental data from multiple sources. The primary
experimental techniques for determining atomic weights and isotopic compositions include:

e Mass Spectrometry: This is the cornerstone of modern atomic weight determination. It
involves ionizing atoms of an element and then separating the ions based on their mass-to-
charge ratio. The relative abundance of each isotope can be precisely measured, allowing
for the calculation of a weighted average atomic mass.

o Absolute Methods: These are highly accurate methods that relate the mass of an isotope to
the kilogram standard. One such method is the Avogadro project, which involves counting
the atoms in a highly pure silicon sphere.

The standard atomic weights are not static values and are periodically re-evaluated by the
IUPAC Commission on Isotopic Abundances and Atomic Weights as new and more precise
experimental data become available.

Calculation of Molecular Weight

The molecular weight of Terbium(lll) nitrate hexahydrate (Tbh(NOs)s-6H20) is calculated as
follows:

Terbium (Tb): 1 x 158.925 u = 158.925 u[5][6][7]

Nitrogen (N): 3 x 14.007 u = 42.021 u

Oxygen (O): (3x3) + (6 x 1) =15 atoms x 15.999 u = 239.985 u[8][9]

Hydrogen (H): 6 x 2 = 12 atoms x 1.008 u = 12.096 u[10]

Total Molecular Weight = 158.925 + 42.021 + 239.985 + 12.096 = 453.027 u
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This calculated value is in excellent agreement with the cited molecular weight of 453.03 g/mol

[1[2]

Visualizing the Molecular Composition

The following diagram illustrates the hierarchical relationship of the constituent elements in
determining the final molecular weight of Terbium(lll) nitrate hexahydrate.
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Caption: Hierarchical breakdown of the molecular weight of Terbium(lll) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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